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For researchers, scientists, and drug development professionals relying on precise and
accurate quantification of Selenium-78 (’8Se) by Inductively Coupled Plasma - Mass
Spectrometry (ICP-MS), the choice of a reliable plasma standard solution is paramount. This
guide provides an objective comparison of commercially available 78Se plasma standard
solutions and discusses alternative in-house preparation methods, supported by experimental
data and detailed protocols.

Commercial Standard Solutions: A Head-to-Head
Look

Several manufacturers offer high-purity selenium standard solutions for ICP-MS. While direct
experimental comparisons of isotopically enriched 78Se standards are not readily available in
published literature, a comparison of their certified specifications provides valuable insights into
their quality and suitability for sensitive applications.

Here, we compare prominent commercial offerings based on their certificates of analysis:
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Thermo Scientific Specpure™ 78Se Plasma Standard Solution is a commercially available
option specifically enriched in the 78Se isotope.[1] The product's certificate of analysis
highlights its gravimetric preparation and verification using ICP-MS. The uncertainty is stated
as +/- 1% relative, encompassing errors from raw material purity, gravimetric preparation, and
container transpiration.

Agilent Technologies offers a range of selenium plasma standards, typically of natural isotopic
abundance, certified to a concentration of 10.0 + 0.1 pg/mL.[2] Their certificates of analysis
detail a robust quality management system, with traceability to NIST Standard Reference
Materials (SRMs) and accreditation to ISO 17034 and ISO/IEC 17025.[2][3]

In-house Prepared Standards offer flexibility in terms of concentration and matrix composition.
However, their preparation requires meticulous gravimetric and volumetric measurements,
high-purity starting materials (including enriched 78Se), and rigorous validation against a
certified reference material to establish traceability and uncertainty.

Performance in ICP-MS Analysis: Overcoming the
Challenges

The accurate determination of selenium, including 78Se, by ICP-MS is challenging due to its
high ionization potential and numerous polyatomic interferences.[4] The performance of any
standard solution is intrinsically linked to the analytical methodology employed to mitigate these
challenges.
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Mitigating Interferences

Polyatomic interferences, such as argon dimers (e.g., 4°Ar38Ar* on 78Se*), can severely
compromise the accuracy of selenium measurements. Modern ICP-MS instruments equipped
with collision/reaction cell technology are essential for interference removal. Studies have
shown that using a collision cell with kinetic energy discrimination (KED) and helium as the
collision gas can effectively reduce these interferences, with the measurement of 78Se in this
mode being identified as particularly robust for complex samples.

Triple quadrupole ICP-MS offers advanced interference removal capabilities. In mass-shift
mode, ’8Se* can be reacted with oxygen in the collision cell to form 78Se1*O+, which is
measured at a different mass-to-charge ratio (m/z 94), free from the original on-mass
interferences.[5]

Isotope Dilution Mass Spectrometry (IDMS)

For the highest accuracy and precision, especially in complex matrices, isotope dilution mass
spectrometry (IDMS) is the gold standard. This technique involves spiking the sample with a
known amount of an enriched isotope, in this case, a 8Se standard, and measuring the altered
isotopic ratio. IDMS can effectively compensate for matrix effects and instrument drift. The
success of IDMS is highly dependent on the accurate characterization of the isotopic
composition and concentration of the enriched standard.

Experimental Protocols

Below are detailed methodologies for the utilization of 8Se plasma standard solutions in ICP-
MS analysis.

Protocol 1: External Calibration with Collision Cell ICP-
MS

This protocol is suitable for routine analysis of samples with relatively simple matrices.

» Standard Preparation: Prepare a series of calibration standards by serially diluting the 78Se
plasma standard solution (e.g., Thermo Scientific Specpure™) with 2-5% nitric acid to cover
the expected concentration range of the samples.
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o Sample Preparation: Digest solid samples using a closed-vessel microwave digestion
system with a mixture of nitric acid and hydrogen peroxide. Dilute the digested samples to a
suitable volume with deionized water.

e |ICP-MS Analysis:
o Use an ICP-MS instrument equipped with a collision/reaction cell.
o Introduce the samples and standards into the plasma.

o Employ helium as the collision gas in KED mode to minimize polyatomic interferences on
’8Se.

o Monitor the signal intensity for 78Se*.

o Use an appropriate internal standard (e.g., Germanium or Rhodium) to correct for
instrument drift and non-spectral matrix effects.[6]

» Quantification: Construct a calibration curve by plotting the intensity of the 78Se signal versus
the concentration of the prepared standards. Determine the concentration of 78Se in the
samples from this curve.

Protocol 2: Isotope Dilution Mass Spectrometry (IDMS)

This protocol is recommended for high-accuracy analysis, especially in complex or variable
sample matrices.

o Spike Preparation: Accurately weigh a portion of the enriched 78Se standard solution and
dilute it to a known volume to prepare a spike solution with a precisely known concentration
and isotopic composition.

o Sample Spiking: Accurately weigh a portion of the sample and spike it with a known mass of
the 78Se spike solution. The amount of spike added should be chosen to achieve an altered
isotope ratio that can be measured with high precision.

o Sample Digestion: Digest the spiked sample using a closed-vessel microwave digestion
system as described in Protocol 1.
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e ICP-MS Analysis:
o Analyze the unspiked sample, the spike solution, and the spiked sample.
o Measure the isotope ratios of selenium (e.g., 7’Se/’8Se or 82Se/’8Se).

o Use a collision/reaction cell to ensure interference-free measurement of the selenium

isotopes.

o Concentration Calculation: Calculate the concentration of selenium in the original sample
using the isotope dilution equation, which takes into account the weights of the sample and
spike, and the measured isotope ratios.

Visualizing the Workflow

The following diagram illustrates the general workflow for ICP-MS analysis using a standard

solution.
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Caption: General workflow for ICP-MS analysis.

Conclusion

The selection of a high-quality 78Se plasma standard solution is a critical first step for achieving
accurate and reliable results in ICP-MS analysis. Commercially available standards from
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reputable suppliers like Thermo Scientific and Agilent offer certified concentrations, well-defined
uncertainties, and traceability to international standards. While in-house prepared standards
provide flexibility, they require significant effort for preparation and validation.

For optimal performance, the chosen standard should be used in conjunction with an
appropriate analytical methodology that effectively addresses the challenges of selenium
analysis, such as polyatomic interferences and matrix effects. The use of collision/reaction cell
technology is standard practice, while isotope dilution mass spectrometry remains the ultimate
technique for achieving the highest levels of accuracy and precision. By carefully considering
the specifications of the standard solution and implementing a robust analytical protocol,
researchers can have high confidence in their 78Se quantification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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